Cas no 159029-29-5 (2,2-Difluoro-propane-1,3-diamine)

• Product Name: 2,2-Difluoro-propane-1,3-diamine
• CAS No: 159029-29-5
• MF: C₃H₈F₂N₂
• MW: 110.105827331543
• MDL: MFCD12400826
• CID: 3803172
• PubChem ID: 19902652
• Update Time: 2025-11-02

2,2-Difluoro-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, 2,2-difluoro-
• 2,2-difluoro-1,3-propanediamine
• CS-0111734
• DTXSID701304876
• SCHEMBL473673
• 2,2-DIFLUOROPROPANE-1,3-DIAMINE
• 2,2-Difluoro-propane-1,3-diamine
• AKOS006338175
• 159029-29-5

• MDL： MFCD12400826
• Inchi： 1S/C3H8F2N2/c4-3(5,1-6)2-7/h1-2,6-7H2
• InChI Key： HFPPZQKUJWIBJI-UHFFFAOYSA-N
• SMILES： FC(CN)(CN)F

Computed Properties

• Exact Mass: 110.06555459g/mol
• Monoisotopic Mass: 110.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52Ų

2,2-Difluoro-propane-1,3-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2,2-Difluoro-propane-1,3-diamine

Comprehensive Guide to 2,2-Difluoro-propane-1,3-diamine (CAS No. 159029-29-5): Properties, Applications, and Industry Insights

2,2-Difluoro-propane-1,3-diamine (CAS No. 159029-29-5) is a specialized fluorinated diamine compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As industries increasingly seek high-performance chemical intermediates, this compound has emerged as a valuable building block in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of two fluorine atoms in its structure enhances its reactivity and stability, making it particularly useful in precision chemical synthesis.

The growing demand for fluorinated organic compounds in modern chemistry has put 2,2-difluoro-propane-1,3-diamine in the spotlight. Researchers and manufacturers are particularly interested in how this difluorinated diamine compares to similar compounds in terms of synthetic efficiency and environmental impact. Recent studies have explored its potential as a ligand in catalytic systems and its role in creating heat-resistant polymers, addressing current industry needs for more sustainable and durable materials.

From a molecular perspective, 2,2-difluoro-propane-1,3-diamine offers distinct advantages in asymmetric synthesis and chiral compound production. Its structure allows for selective reactivity that is crucial in pharmaceutical applications where enantiomeric purity is paramount. The compound's ability to participate in various cross-coupling reactions while maintaining structural integrity under diverse conditions makes it particularly valuable in medicinal chemistry and drug development pipelines.

The synthesis and handling of 2,2-difluoro-propane-1,3-diamine require specialized knowledge due to its fluorine chemistry characteristics. Current research focuses on developing more efficient production methods that align with green chemistry principles, responding to the chemical industry's push for sustainable manufacturing processes. These developments are particularly relevant as regulatory pressures increase regarding chemical safety and environmental responsibility in industrial operations.

In material science applications, 2,2-difluoro-propane-1,3-diamine has shown promise in the development of advanced polymeric materials with enhanced thermal and chemical resistance. Its incorporation into polymer backbones can significantly improve material properties, making it valuable for high-performance coatings, electronic materials, and specialty adhesives. These applications are particularly relevant to industries seeking alternatives to traditional materials with reduced environmental footprints.

The global market for fluorinated chemical intermediates like 2,2-difluoro-propane-1,3-diamine is experiencing steady growth, driven by demand from the pharmaceutical and advanced materials sectors. Industry analysts predict increased adoption of this compound as fluorine chemistry continues to play a pivotal role in developing next-generation therapeutic agents and functional materials. Recent patent filings indicate growing intellectual property activity surrounding derivatives and applications of this difluorinated diamine compound.

Quality control and analytical characterization of 2,2-difluoro-propane-1,3-diamine present unique challenges due to its fluorine-containing structure. Advanced analytical techniques such as 19F NMR spectroscopy and mass spectrometry are typically employed to ensure purity and verify structural integrity. These quality assurance measures are critical for applications requiring high-purity chemical intermediates, particularly in regulated industries like pharmaceuticals.

Future research directions for 2,2-difluoro-propane-1,3-diamine include exploring its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's bifunctional nature and fluorine atoms make it an interesting candidate for developing smart materials and responsive chemical systems. As the scientific community continues to investigate fluorine effects in molecular design, the applications of this versatile diamine are expected to expand further.

For researchers and industry professionals working with 2,2-difluoro-propane-1,3-diamine, understanding its structure-activity relationships is crucial for maximizing its potential. The compound's chelation properties and hydrogen bonding capacity offer numerous possibilities in molecular recognition and supramolecular chemistry. These characteristics position it as a valuable tool in both academic research and industrial applications requiring precision molecular engineering.

Storage and handling recommendations for 2,2-difluoro-propane-1,3-diamine emphasize the importance of proper chemical containment and moisture control to maintain stability. While not classified as hazardous under normal conditions, standard precautions for handling amino compounds should be observed. The compound's stability profile and compatibility with common solvents contribute to its practicality in laboratory and industrial settings.

The economic aspects of 2,2-difluoro-propane-1,3-diamine production reflect broader trends in fine chemicals manufacturing. As synthetic methods improve and scale-up processes are optimized, the compound is becoming more accessible to researchers and manufacturers. This increased availability supports innovation across multiple sectors that rely on specialty fluorinated building blocks for developing advanced materials and bioactive compounds.

Environmental considerations surrounding 2,2-difluoro-propane-1,3-diamine focus on its biodegradation potential and ecological impact assessment. While fluorinated compounds traditionally raise concerns about persistence, research into this particular diamine suggests favorable environmental profiles when properly handled. These findings are important for industries committed to sustainable chemistry practices and responsible chemical management.

In conclusion, 2,2-difluoro-propane-1,3-diamine (CAS No. 159029-29-5) represents an important fluorinated chemical intermediate with diverse applications across multiple industries. Its unique combination of reactivity, stability, and structural features makes it valuable for researchers and manufacturers alike. As scientific understanding of fluorine chemistry advances and industrial needs evolve, this compound is poised to play an increasingly significant role in innovative chemical solutions and advanced material development.